Cas no 2171909-15-0 (3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2171909-15-0
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6069604
• PubChem ID: 165543293
• Update Time: 2025-05-25

3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 2171909-15-0
• EN300-1481068
• 3-bromo-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

• Inchi： 1S/C27H25BrN2O5/c28-23-13-7-12-21(26(32)33)25(23)30-24(31)14-5-6-15-29-27(34)35-16-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-4,7-13,22H,5-6,14-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NDNHJMJYPMJKOW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Comprehensive Overview of 3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171909-15-0)

3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171909-15-0) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a brominated benzoic acid moiety, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique gaining traction in drug discovery and biotechnology.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like 3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound is often discussed in forums and scientific literature. Its CAS No. 2171909-15-0 is a critical identifier for procurement and regulatory compliance, ensuring traceability in laboratory settings.

One of the key advantages of this compound lies in its Fmoc-protected amino acid functionality, which is essential for stepwise peptide assembly. The bromine substituent further enhances its reactivity, enabling selective modifications in complex molecular architectures. Recent studies highlight its potential in cancer research and immunotherapy, aligning with the current focus on bioconjugation techniques and antibody-drug conjugates (ADCs).

From a synthetic chemistry perspective, 3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid is often queried alongside terms like "Fmoc deprotection conditions" and "peptide coupling reagents". These searches reflect the compound's practical applications in optimizing yield and purity during peptide synthesis. Additionally, its stability under ambient storage conditions makes it a preferred choice for laboratories focusing on high-throughput screening.

Environmental and safety considerations are also trending topics related to this compound. While it is not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). Researchers often seek information on solubility profiles (e.g., in DMF or DMSO) and chromatographic purification methods to ensure reproducibility in experiments.

In summary, 3-bromo-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171909-15-0) bridges the gap between organic chemistry and biomedical innovation. Its versatility in peptide engineering and alignment with cutting-edge research trends underscores its importance in modern scientific endeavors.